Cas no 1261809-32-8 (2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261809-32-8
• MF: C₁₃H₄ClF₇
• MW: 328.612687110901
• CID: 4997777
• Update Time: 2025-10-17

2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H4ClF7/c14-6-3-4(13(20)21)1-2-5(6)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： LRLPDSGCYZMRKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=CC=1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

Comprehensive Overview of 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-32-8)

2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-32-8) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the class of polyfluorinated biphenyls, which are known for their unique electronic properties, thermal stability, and resistance to degradation. The presence of multiple fluorine atoms and a difluoromethyl group in its structure makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for fluorinated organic compounds has surged due to their widespread use in drug discovery and material science. Researchers are particularly interested in 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl because of its potential role in the development of next-generation therapeutics and electronic materials. Its unique structural features, including the chloro and difluoromethyl substituents, contribute to its reactivity and versatility in cross-coupling reactions, which are pivotal in modern synthetic chemistry.

The compound's CAS No. 1261809-32-8 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users frequently inquire about its synthetic pathways, physical properties, and applications in catalysis. For instance, its role as a building block in the synthesis of liquid crystals and organic semiconductors has been explored in recent studies. Additionally, its stability under harsh conditions makes it a candidate for use in high-performance coatings and specialty polymers.

Environmental and safety considerations are also critical when discussing 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl. While fluorinated compounds are generally stable, their persistence in the environment has raised questions about sustainable synthesis and green chemistry alternatives. Researchers are actively investigating biodegradable fluorinated compounds and eco-friendly production methods to address these concerns. This aligns with the growing trend of environmentally conscious chemistry, which prioritizes minimal waste and energy-efficient processes.

From a commercial perspective, CAS No. 1261809-32-8 is often listed in catalogs of fine chemicals and advanced intermediates. Its pricing, availability, and purity levels are common queries among procurement specialists. The compound's niche applications in pharmaceutical intermediates and agrochemical formulations further drive its market demand. Companies specializing in custom synthesis and contract research frequently include this compound in their portfolios, catering to the needs of R&D laboratories and industrial manufacturers.

In summary, 2'-Chloro-4'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261809-32-8) is a multifaceted compound with significant potential in various scientific and industrial domains. Its structural complexity, combined with its functional versatility, positions it as a key player in the advancement of fluorine chemistry and applied materials science. As research continues to uncover new applications, this compound is likely to remain a focal point in the chemical community.